![molecular formula C11H6F3NO2 B1589076 3-(trifluoromethyl)quinoline-8-carboxylic Acid CAS No. 588702-66-3](/img/structure/B1589076.png)
3-(trifluoromethyl)quinoline-8-carboxylic Acid
Overview
Description
3-(Trifluoromethyl)quinoline-8-carboxylic acid (TFQC) is a quinoline-based carboxylic acid that is widely used in scientific research. It has a wide range of applications, from being used as a reagent in chemical synthesis to being used as a building block for drug discovery. TFQC has been studied for its biochemical and physiological effects, its mechanism of action, and its advantages and limitations for lab experiments.
Scientific Research Applications
Chemical Synthesis and Functionalization
3-(Trifluoromethyl)quinoline-8-carboxylic acid plays a significant role in the field of chemical synthesis. Research has shown that it can undergo selective metalation and subsequent functionalization, demonstrating its versatility in organic synthesis. This process allows for the preparation of various trifluoromethyl-substituted pyridinecarboxylic acids and quinolinecarboxylic acids, which are valuable in developing diverse chemical compounds (Schlosser & Marull, 2003).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes such as reverse transcriptase .
Mode of Action
It is known that the trifluoromethyl group attached to a tertiary stereogenic center in a hetero aliphatic ring can improve drug potency toward enzyme inhibition by lowering the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .
Biochemical Pathways
Similar compounds have been known to participate in suzuki–miyaura (sm) cross-coupling reactions , which involve the formation of carbon-carbon bonds and are widely used in organic chemistry.
Result of Action
Similar compounds have been known to exhibit antibacterial activity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-(trifluoromethyl)quinoline-8-carboxylic Acid. For instance, the fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .
properties
IUPAC Name |
3-(trifluoromethyl)quinoline-8-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F3NO2/c12-11(13,14)7-4-6-2-1-3-8(10(16)17)9(6)15-5-7/h1-5H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBVKRLUVHQGYGA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=CN=C2C(=C1)C(=O)O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00449738 | |
Record name | 3-(trifluoromethyl)quinoline-8-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00449738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(trifluoromethyl)quinoline-8-carboxylic Acid | |
CAS RN |
588702-66-3 | |
Record name | 3-(trifluoromethyl)quinoline-8-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00449738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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